Cas no 58022-21-2 (1-(isoquinolin-1-yl)ethan-1-one)

1-(isoquinolin-1-yl)ethan-1-one Properties

Names and Identifiers

• 1-(Isoquinolin-1-yl)ethanone
• 1-acetylisoquinoline
• 1-isoquinolin-1-ylethanone
• 1-ISOQUINOLIN-1-YL-ETHANONE
• 1-(ISOQUINOLIN-1-YL)ETHAN-1-ONE
• 1-acetyl-isoquinoline
• UBOQZJCKVLWPLH-UHFFFAOYSA-
• UBOQZJCKVLWPLH-UHFFFAOYSA-N
• 8575AB
• AB43402
• RP23345
• ETHANONE, 1-(1-ISOQUINOLINYL)-
• SY047277
• ST24037612
• MFC
• EN300-49272
• CS-0098097
• AKOS009158964
• Z586251254
• F31068
• A869542
• MFCD08062665
• J-503560
• DTXSID80523040
• AC-29674
• DS-17029
• 58022-21-2
• DB-072401
• SCHEMBL349832
• InChI=1/C11H9NO/c1-8(13)11-10-5-3-2-4-9(10)6-7-12-11/h2-7H,1H3
• 1-Isoquinolin-1-yl-ethanone
• 1-ACETYLISOQUINOLINE
• +Expand

• MDL： MFCD08062665
• InChIKey： UBOQZJCKVLWPLH-UHFFFAOYSA-N
• Inchi： 1S/C11H9NO/c1-8(13)11-10-5-3-2-4-9(10)6-7-12-11/h2-7H,1H3
• SMILES： O=C(C([H])([H])[H])C1C2=C([H])C([H])=C([H])C([H])=C2C([H])=C([H])N=1

Computed Properties

• Exact Mass: 171.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 171.068413911g/mol
• Heavy Atom Count: 13
• Complexity: 202
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Experimental Properties

• LogP: 2.43740
• PSA: 29.96000
• Boiling Point: 314.568℃/760mmHg